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Compound of Interest

Compound Name: Zirconium iodide

Cat. No.: B085238

Anhydrous zirconium iodide (Zrls) is a highly reactive, hygroscopic, and corrosive solid,
demanding meticulous handling and storage procedures to ensure the safety of laboratory
personnel and the integrity of the material. These application notes provide detailed protocols
for researchers, scientists, and drug development professionals.

Hazard Identification and Safety Precautions

Anhydrous zirconium iodide is classified as a corrosive solid that causes severe skin burns
and eye damage[1][2][3]. It is crucial to handle this compound with extreme care in a controlled
environment.

1.1 Personal Protective Equipment (PPE) A comprehensive PPE protocol is mandatory when
handling anhydrous zirconium iodide. This includes, but is not limited to:

o Eye Protection: Tightly sealed safety glasses or chemical worker's goggles are required. Do
not wear contact lenses[2][4].

o Hand Protection: Use impervious, chemical-resistant gloves. Nitrile gloves are suitable for
low-volume applications, and wearing two pairs is recommended[2][5]. Always check the
integrity of gloves before use[2].

o Body Protection: A flame-resistant lab coat, fully buttoned with sleeves of sufficient length to
prevent skin exposure, is essential. Full-length pants and closed-toe shoes must be worn[2]

[5].
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e Respiratory Protection: Handling should be performed in a chemical fume hood or a glove
box with an inert atmosphere to avoid inhalation of dust[5][6]. If exposure limits are
exceeded, a NIOSH/MSHA-approved respirator is necessary[4][6].

1.2 First Aid Measures In case of exposure, immediate action is critical:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention[4][6].

» Skin Contact: Instantly remove all contaminated clothing. Rinse the affected skin area with
water and then wash with soap and water[2][4][6]. Seek immediate medical attention[6].

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention[1][4][6].

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention[1][2].

Storage Protocols

Proper storage of anhydrous zirconium iodide is paramount to maintain its stability and
prevent hazardous reactions.

2.1 Storage Conditions

o Atmosphere: Store under a dry, inert gas such as argon or nitrogen[2]. The compound is
sensitive to air and moisture[2][7].

o Container: Keep the container tightly sealed[1][2][6][7]-

e Location: Store in a cool, dry, and well-ventilated area[1][2][6]. It should be stored in a locked
cabinet or an area with restricted access[2][7].

e Incompatible Materials: Store away from oxidizing agents and water[2][8].

Quantitative Data Summary
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Parameter ValuelSpecification Source(s)

Cool, dry place (Specific range

Storage Temperature not defined) [1][2]
Melting Point 499 °C (930 °F; 772 K) [4][9]
Boiling Point 31 O_C (808 °F; 704 1) [°]
(sublimes)
ACGIH TLV-TWA 5 mg/mé (as Zr) [3][6]
ACGIH TLV-STEL 10 mg/m3 (as Zr) [3][6]
OSHA PEL 5 mg/m3 (as Zr) [6]
NIOSH IDLH 25 mg/m3 (as Zr) [3]1[6]

Experimental Protocols

4.1 Protocol for Handling Anhydrous Zirconium lodide in an Inert Atmosphere Glovebox
e Preparation:

o Ensure the glovebox is purged with an inert gas (e.g., argon, nitrogen) and that the oxygen
and moisture levels are below the acceptable threshold for the experiment.

o Gather all necessary equipment, including spatulas, weighing boats, and reaction vessels,
and place them inside the glovebox antechamber.

o Don the required PPE as outlined in section 1.1.
e Procedure:

o Transfer the sealed container of anhydrous zirconium iodide into the glovebox via the
antechamber.

o Allow the container to equilibrate to the glovebox atmosphere before opening to prevent
condensation.
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o Carefully open the container.

o Using a clean, dry spatula, dispense the required amount of the orange-colored solid[9]
into a pre-tared weighing boat or directly into the reaction vessel.

o Avoid creating dust during transfer[1].

o Tightly reseal the main container of anhydrous zirconium iodide immediately after
dispensing.

o Proceed with the experimental reaction within the inert atmosphere of the glovebox.
e Post-Handling:

o Clean all utensils and the work area within the glovebox according to standard laboratory
procedures for reactive materials.

o Remove all waste and excess material in sealed containers through the antechamber for
proper disposal.

o Remove the primary container of anhydrous zirconium iodide and return it to its
designated storage location.

4.2 Protocol for Spill Cleanup
e Immediate Actions:

o Evacuate personnel from the immediate spill area.

o Ensure the area is well-ventilated[1].

o Do not use water to clean the spill, as it reacts with the compound[1][7].
o Cleanup Procedure:

o Don the appropriate PPE, including respiratory protection[1].

o Isolate the spill area[1].
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o Carefully vacuum up the spilled solid using a HEPA (High-Efficiency Particulate Air) filtered
vacuum cleaner to avoid raising dust[1].

o Place the collected material into a tightly sealed container for disposal[1].

o If a vacuum is not available, cover the spill with a dry, inert absorbent material and
carefully transfer it to a suitable container for disposal[4].

e Decontamination:

o Wipe the spill area with a cloth dampened with an appropriate solvent (ensure the solvent
is not reactive with the residue).

o Dispose of all contaminated materials as hazardous waste in accordance with local,
regional, and national regulations[1][2].

Diagrams
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Start:
Receive Anhydrous Zirconium lodide

Store Immediately

Storage
- Cool, dry, well-ventilated area
- Tightly sealed container
- Under inert gas
- Away from incompatibles

Retrieve for Experiment

Handling Preparation
- Don full PPE
- Prepare inert atmosphere glovebox
- Gather all equipment

Return to Storage

Handling Procedure
- Transfer container to glovebox
- Dispense required amount
- Reseal container immediately

Post-Handling
- Clean work area and tools
- Properly package waste
- Return primary container to storage

Spill Event

Spill Response
- Evacuate and ventilate
- Don appropriate PPE Dispose of Waste
- Use HEPA vacuum or dry absorbent
- Package waste for disposal

Waste Disposal

- Dispose of as hazardous waste
- Follow all regulations

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of anhydrous zirconium iodide.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b085238?utm_src=pdf-body-img
https://www.benchchem.com/product/b085238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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